Cas no 1357087-30-9 (5,7-Dichloro-2-methyl-2H-pyrazolo[4,3-d]pyrimidine)

• Product Name: 5,7-Dichloro-2-methyl-2H-pyrazolo[4,3-d]pyrimidine
• CAS No: 1357087-30-9
• MF: C₆H₄Cl₂N₄
• MW: 203.028758049011
• MDL: MFCD23106214
• CID: 3163241
• PubChem ID: 72207811
• Update Time: 2025-10-28

5,7-Dichloro-2-methyl-2H-pyrazolo[4,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5,7-Dichloro-2-methyl-2H-pyrazolo[4,3-d]pyrimidine
• AS-83455
• SY099083
• DB-100119
• P13687
• SCHEMBL14850876
• 5,7-dichloro-2-methylpyrazolo[4,3-d]pyrimidine
• C6H4Cl2N4
• CS-0054110
• SB13197
• PB36200
• MFCD23106214
• 1357087-30-9

• MDL： MFCD23106214
• Inchi： 1S/C6H4Cl2N4/c1-12-2-3-4(11-12)5(7)10-6(8)9-3/h2H,1H3
• InChI Key： PLFZXMBGZDYSSV-UHFFFAOYSA-N
• SMILES： ClC1C2C(=CN(C)N=2)N=C(N=1)Cl

Computed Properties

• Exact Mass: 201.9813015g/mol
• Monoisotopic Mass: 201.9813015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines

Additional information on 5,7-Dichloro-2-methyl-2H-pyrazolo[4,3-d]pyrimidine

5,7-Dichloro-2-methyl-2H-pyrazolo[4,3-d]pyrimidine (CAS No. 1357087-30-9): A Comprehensive Overview

5,7-Dichloro-2-methyl-2H-pyrazolo[4,3-d]pyrimidine (CAS No. 1357087-30-9) is a potent and selective inhibitor of the adenosine A_2A receptor, which has garnered significant attention in recent years due to its potential therapeutic applications in various neurological and inflammatory disorders. This compound belongs to the class of pyrazolopyrimidines, a group of molecules known for their diverse biological activities and pharmacological properties.

The chemical structure of 5,7-Dichloro-2-methyl-2H-pyrazolo[4,3-d]pyrimidine is characterized by a pyrazolopyrimidine core with dichloro and methyl substitutions. These functional groups contribute to its high affinity and selectivity for the adenosine A_2A receptor. The adenosine A_2A receptor is a G protein-coupled receptor (GPCR) that plays a crucial role in modulating various physiological processes, including neurotransmission, inflammation, and immune responses.

In the context of neurological disorders, 5,7-Dichloro-2-methyl-2H-pyrazolo[4,3-d]pyrimidine has shown promise as a potential therapeutic agent for conditions such as Parkinson's disease. Research has demonstrated that selective inhibition of the adenosine A_2A receptor can alleviate motor deficits and improve dopaminergic neurotransmission in animal models of Parkinson's disease. This makes 5,7-Dichloro-2-methyl-2H-pyrazolo[4,3-d]pyrimidine an attractive candidate for further clinical investigation.

Beyond its neurological applications, 5,7-Dichloro-2-methyl-2H-pyrazolo[4,3-d]pyrimidine has also been studied for its anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and multiple sclerosis are characterized by chronic inflammation and immune dysregulation. Preclinical studies have shown that inhibition of the adenosine A_2A receptor can reduce inflammation and promote tissue repair, suggesting potential therapeutic benefits for these conditions.

The pharmacokinetic properties of 5,7-Dichloro-2-methyl-2H-pyrazolo[4,3-d]pyrimidine have been extensively evaluated in both in vitro and in vivo models. It exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for chronic administration. Additionally, its high selectivity for the adenosine A_2A receptor minimizes off-target effects and potential side effects.

In terms of safety and toxicity, preclinical studies have shown that 5,7-Dichloro-2-methyl-2H-pyrazolo[4,3-d]pyrimidine is well-tolerated at therapeutic doses. However, as with any new drug candidate, comprehensive safety assessments are essential before advancing to clinical trials. Ongoing research is focused on optimizing the formulation and dosing regimens to maximize efficacy while minimizing adverse effects.

The development of 5,7-Dichloro-2-methyl-2H-pyrazolo[4,3-d]pyrimidine as a therapeutic agent is part of a broader effort to target GPCRs for the treatment of various diseases. GPCRs are one of the most important families of drug targets, with over 30% of all approved drugs acting on these receptors. The high selectivity and potency of 5,7-Dichloro-2-methyl-2H-pyrazolo[4,3-d]pyrimidine make it a valuable addition to this class of compounds.

In conclusion, 5,7-Dichloro-2-methyl-2H-pyrazolo[4,3-d]pyrimidine (CAS No. 1357087-30-9) represents a promising lead compound for the development of novel therapeutics targeting the adenosine A_2A receptor. Its unique chemical structure and pharmacological properties position it as a valuable tool for both basic research and clinical applications. Continued research and development will further elucidate its potential benefits and optimize its use in treating various neurological and inflammatory disorders.